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Compound of Interest

Compound Name: [RuCl(p-cymene)((R)-binap)]Cl

Cat. No.: B12518527

Get Quote

Executive Summary & Immediate Safety Profile
Do not treat this catalyst as standard organic waste. [RuCl(p-cymene)((R)-binap)]Cl
represents a dual-challenge material: it possesses specific toxicity/flammability hazards (due to

the p-cymene ligand and Ruthenium metal) and significant economic value (

100/g basis).

The Core Directive: The primary disposal pathway for this material is Precious Metal Recovery

(PMR), not destruction. Incineration should be a last resort and only for trace residues.
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Component Hazard Class Critical Safety Note

Ruthenium (Ru) Acute Tox.[1] (Oral/Inhale)

Heavy Metal. Do not discharge

to sewer. Long-term aquatic

toxicity.[2]

p-Cymene Flammable Liq.[1][2] (Cat 3)

Flash point ~47°C. Forms

explosive peroxides if stored

improperly.

BINAP Ligand Skin/Eye Irritant
Phosphine-based. Avoid

inhalation of dusts.[1]

Complex Incompatible

DO NOT MIX WITH BLEACH

(NaOCl). Risk of generating

volatile, highly toxic Ruthenium

Tetroxide (

).

Pre-Disposal Treatment Protocols
Objective: Stabilize the waste stream to prevent exothermic events in storage drums and

maximize recovery value.

Protocol A: Quenching Reaction Mixtures (Liquid Waste)
Context: Post-hydrogenation or transfer hydrogenation mixtures often contain dissolved

gas or metal-hydride intermediates.

Degassing: Sparge the reaction mixture with Nitrogen (

) or Argon for 15 minutes to remove dissolved hydrogen.

Dilution: Dilute with a compatible solvent (Methanol or Ethanol are preferred for PMR

streams).

Segregation: Transfer to a dedicated "Heavy Metal / Precious Metal Waste" carboy.
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Constraint: Do NOT mix with halogenated solvents (DCM, Chloroform) unless the recovery

refiner explicitly permits it. Halogens can corrode standard steel waste drums and

complicate refining.

Protocol B: Solid Residues (Filter Cakes/Celite)
Context: Catalyst trapped in Celite or silica pads after filtration.

Solvent Wash: Flush the filter pad with a polar solvent (MeOH) to remove organic products.

The filtrate goes to Liquid PMR waste.

Drying: Allow the solid filter cake to air dry in a fume hood to remove volatile solvents (p-

cymene).

Packaging: Transfer the solid (Celite + Catalyst) into a wide-mouth polyethylene (HDPE) jar.

Labeling: Label clearly: "Solid Waste with Ruthenium - For Metal Recovery."

Protocol C: Glassware Cleaning (The "Anti-Bleach" Rule)
CRITICAL SAFETY WARNING: A common lab error is using bleach (hypochlorite) to clean

metal catalyst stains.

Mechanism of Danger:

Consequence:

is a volatile, strong oxidant that targets the eyes and respiratory tract.

Correct Procedure: Rinse glassware with Aqua Regia (if necessary and trained) or

specialized metal scavengers (e.g., thiourea/HCl solutions) which keep Ru in a dissolved,

non-volatile state.

Decision Matrix & Workflow
The following diagram outlines the logical flow for categorizing waste to ensure regulatory

compliance and economic recovery.
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Waste Generation
[RuCl(p-cymene)((R)-binap)]Cl

Physical State?

Liquid
(Reaction Mixture)

Solid
(Celite, Wipes, Pure Cat)

Step 1: Degas (N2)
& Dilute (MeOH)

Step 1: Air Dry
(Remove Volatiles)

Ru Concentration?

High Value (>50 ppm)
Dedicated Recovery

Bulk/Catalytic Run

Trace (<50 ppm)
Standard Haz Waste

Dilute Washings

Ship to Precious
Metal Refiner

(Heraeus/Phoenix)

High Temp Incineration
(Must Scrub Metals)
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Figure 1: Decision tree for Ruthenium catalyst disposal. Priority is placed on segregation for

recovery (Green path) over destruction (Red path).

Regulatory & Logistics (RCRA/EPA)
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While Ruthenium is not one of the "RCRA 8" metals (As, Ba, Cd, Cr, Pb, Hg, Se, Ag), it is

regulated under the "Generators of Hazardous Waste" framework due to the accompanying

solvents and general toxicity.

1. Waste Classification Codes
D001 (Ignitable): If the waste contains p-cymene or alcohol solvents with Flash Point <60°C.

Listed Waste (F-Codes): If halogenated solvents (DCM, etc.) were used in the reaction, the

entire mixture may be F002.

Precious Metal Exemption (40 CFR 266 Subpart F):

The Loophole: Materials destined for reclamation (recovery of precious metals) have

reduced record-keeping requirements compared to waste destined for disposal.

Requirement: You must demonstrate "legitimate recycling" (i.e., you are actually sending it

to a refiner, not just storing it indefinitely).

2. Labeling for Shipment
Do not label recovery containers simply as "Waste."

Correct Label:"Spent Catalyst for Precious Metal Reclamation - Ruthenium."

DOT Shipping Name (Liquid):Flammable Liquid, Toxic, n.o.s. (contains Methanol, Ruthenium

complex).

DOT Shipping Name (Solid):Toxic solid, organic, n.o.s. (Ruthenium complex).[3]

Emergency Procedures (Spill Response)
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Scenario Immediate Action Cleanup Material

Powder Spill
Evacuate area (dust hazard).

Wear N95/P100 mask.

Damp paper towels

(water/surfactant). Do not dry

sweep.

Solution Spill
Extinguish ignition sources (p-

cymene).

Absorb with Vermiculite or

Sand. NO CELLULOSE (fire

risk).

Skin Contact
Remove contaminated

clothing.[4]

Wash with soap/water for 15

min. Do not use bleach.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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